2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]acetamide
• InChI: InChI=1S/C22H26FNO4/c1-26-19-8-3-16(13-20(19)27-2)14-21(25)24-15-22(9-11-28-12-10-22)17-4-6-18(23)7-5-17/h3-8,13H,9-12,14-15H2,1-2H3,(H,24,25)
• InChI Key: UDFFPIKZWDSADC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NCC2(CCOCC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C22H26FNO4
• Molecular Weight: 387.4 g/mol
• CAS No.: 1091106-19-2

Description

The compound “2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide” is a novel synthesized flavone derivative. It has been studied for its structural features required for enhanced anti-proliferative activity.

Synthesis Analysis

The compound was synthesized according to a general procedure using gallacetophenone dimethyl ether [1-(2-hydroxy-3, 4-dimethoxyphenyl) ethanone] (1.0 g, 5.09 mmol) and 4-fluorobenzoyl chloride (1.21 g, 0.79 mL, 7.64 mmol). The purification was achieved by column chromatography with Hexane: CHCl.

Molecular Structure Analysis

The molecular structure of the compound is represented by the chemical formula C16H16N4O2S. The molecular weight of the compound is 328.39.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of gallacetophenone dimethyl ether with 4-fluorobenzoyl chloride. The details of the reaction mechanisms are not provided in the available literature.

Physical And Chemical Properties Analysis

The compound is a white to off-white solid. It is soluble in phosphate buffer (pH 7.1) at a concentration of 0.30 mM and is also soluble in ethanol. The melting point of the compound is between 114.0 - 116.0º.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide is being studied for its potential applications in medicinal chemistry and pharmacology. In particular, it has been studied for its ability to interact with specific proteins and enzymes, as well as its potential effects on biochemical and physiological processes.

Mechanism of Action

2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for breaking down neurotransmitters, such as dopamine and serotonin, and is involved in a variety of physiological processes. By inhibiting MAO, this compound may increase the levels of these neurotransmitters and affect various biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to be an effective inhibitor of MAO, which could lead to an increase in the levels of neurotransmitters, such as dopamine and serotonin. This could potentially affect a variety of physiological processes, including mood, sleep, appetite, and cognitive function.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide is a relatively simple compound to synthesize and has been studied extensively in lab experiments. It has the advantage of being relatively inexpensive and easy to obtain, making it a good choice for lab studies. However, it is important to note that the effects of this compound on biochemical and physiological processes have not yet been fully explored and more research is needed.

Future Directions

Future research on 2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide should focus on exploring its potential effects on biochemical and physiological processes. In particular, more research is needed to determine the exact mechanism of action and the potential long-term effects of this compound on the body. Additionally, further research should be done to explore the potential applications of this compound in medicinal chemistry and pharmacology. Finally, research should be conducted to explore the potential side effects of this compound, as well as any potential interactions with other drugs or compounds.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide is synthesized through a multi-step organic synthesis process. The first step involves the reaction of 4-fluorophenylacetic acid with 3,4-dimethoxyphenol in the presence of a base, such as potassium carbonate, to form a salt. This salt is then reacted with methyl acetate in the presence of a strong acid, such as sulfuric acid, to form the desired compound.